Cas no 22139-77-1 (Pinosylvin)

Pinosylvin is a pre infection styrene like toxin isolated from the heartwood of Pinaceae, which has anti-bacterial activity Pinosylvin, an analog of resveratrol, can induce apoptosis and autophagy in leukemia cells

Pinosylvin structure

Product Name:Pinosylvin

CAS No:22139-77-1

Molecular Formula:C₁₄H₁₂O₂

Molecular Weight:212.2439

MDL:MFCD00210544

CID:51978

PubChem ID:329758200

Pinosylvin Properties

Names and Identifiers

- Pinosylvin
- 5-[(E)-2-Phenylethenyl]-1,3-benzenediol
- trans-3,5-Dihydroxystilbene
- (E)-5-Styrylbenzene-1,3-diol
- 3,5-dihydroxystilbene
- 3,5-TRANS-DIHYDROXYSTILBENE
- Pisylvin
- (E)-3,5-Stilbenediol
- (E)-5-(2-Phenylethenyl)-1,3-benzenediol
- 5-Styrylresorcinol
- Pinosylvine
- 3,5-stilbenediol
- trans-pinosylvin
- 3,5-Stilbenediol, (E)-
- 5-(2-phenylethenyl)benzene-1,3-diol
- 881R434AIB
- 1,3-Benzenediol, 5-(2-phenylethenyl)-, (E)-
- 5-[(E)-2-phenylvinyl]benzene-1,3-diol
- 5-[(E)-2-phenylethenyl]benzene-1,3-diol
- 5-[(1E)-
- 5-(2-phenylethenyl)-1,3-benzenediol
- BCP18617
- AC-7928
- 5-(2-phenylvinyl)benzene-1,3-diol
- C01745
- CHEBI:36011
- PINOSYLVIN [MI]
- LMPK13090001
- Q7196412
- HY-N2387
- NSC-362430
- 5-((1E)-2-Phenylethenyl)-1,3-benzenediol
- 1,3-BENZENEDIOL, 5-((1E)-2-PHENYLETHENYL)-
- (trans)-3,5-stilbenediol
- Stilbene, 3,5-dihydroxy-, trans-
- 5-[(E)-styryl]benzene-1,3-diol
- (E)-pinosylvin
- BSPBio_001753
- 22139-77-1
- BRN 1870942
- UNII-881R434AIB
- CHEMBL101506
- 102-61-4
- 1,3-Benzenediol, 5-[(1E)-2-phenylethenyl]-
- AKOS000276828
- 1,3-Benzenediol, 5-(2-phenylethenyl)-
- BRD-K94645280-001-02-1
- Spectrum5_000307
- MFCD00210544
- AS-76520
- SDCCGMLS-0066433.P001
- CCG-38399
- 3,5-dihydroxy-trans-stilbene
- Stilbene, 1f
- Pinosylvin, >=97.0% (HPLC)
- CHEBI:17323
- 3-06-00-05577 (Beilstein Handbook Reference)
- D33B05BD-8441-4288-A247-D461C3D1F1CA
- SCHEMBL454262
- NSC362430
- NCGC00179033-01
- DTXSID00895857
- NSC 362430
- CS-0022590
- 5-[(1E)-2-phenylethenyl]benzene-1,3-diol
- BDBM50045924
- 5-[(1E)-2-phenylethenyl]-1,3-benzenediol
- EX-A3505
- A815968
- trans-3,5-dihydroxystilbene
- pinosylvin
- pinosylvine
- (E)-5-(2-phenylethenyl)-1,3-benzenediol
- A11372
- 5-styrylbenzene-1,3-diol
- DA-56879
- +Expand
- MDL： MFCD00210544
- InChIKey： YCVPRTHEGLPYPB-VOTSOKGWSA-N
- Inchi： 1S/C14H12O2/c15-13-8-12(9-14(16)10-13)7-6-11-4-2-1-3-5-11/h1-10,15-16H/b7-6+
- SMILES： O([H])C1C([H])=C(C([H])=C(C=1[H])/C(/[H])=C(\[H])/C1C([H])=C([H])C([H])=C([H])C=1[H])O[H]
- BRN： 1870942

Computed Properties

Exact Mass: 212.08373g/mol
Surface Charge: 0
XLogP3: 3.5
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 212.08373g/mol
Monoisotopic Mass: 212.08373g/mol
Topological Polar Surface Area: 40.5Å²
Heavy Atom Count: 16
Complexity: 221
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 5
Surface Charge: 0
Molecular Weight: 212.24

Experimental Properties

LogP: 3.26820
PSA: 40.46000
Refractive Index: 1.6000 (estimate)
Boiling Point: 412.491℃/760mmHg
Melting Point: 153-157 °C
Vapor Pressure: 0.0±1.0 mmHg at 25°C
Flash Point: 194.9±15.5 °C
Color/Form: Powder
Density: 1.1035 (rough estimate)

Pinosylvin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB47665-1mg	Pinosylvin	22139-77-1	≥98%	1mg	$34.00	2024-04-20
abcr	AB494635-10mg	Pinosylvin; .	22139-77-1		10mg	€201.00
Ambeed	A155702-100mg	(E)-5-Styrylbenzene-1,3-diol	22139-77-1	98+%	100mg	$234.0	2024-07-28
AstaTech	A11372-5/MG	PINOSYLVIN	22139-77-1	95%	5mg	$165	2023-09-19
ChemScence	CS-0022590-5mg	Pinosylvin	22139-77-1	99.66%	5mg	$336.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	SBP00336-20mg	Pinosylvin	22139-77-1	98%	20mg	$50	2023-09-20
DC Chemicals	DCC-083-20 mg	Pinosylvin	22139-77-1	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	D582712-10mg	PINOSYLVIN	22139-77-1	95%	10mg	$335	2022-09-06
Fluorochem	463089-1g	E)-5-Styrylbenzene-1,3-diol	22139-77-1	95%	1g	￡886.00
MedChemExpress	HY-N2387-5mg	Pinosylvin	22139-77-1	99.94%	5mg	￥1700	2024-07-20

Pinosylvin Suppliers

Chengdu Biopurify Phytochemicals Ltd.

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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Pinosylvin Related Literature

1. Cajanus cajan – a source of PPARγ activators leading to anti-inflammatory and cytotoxic effects

Roswitha Schuster,Wolfgang Holzer,Hannes Doerfler,Wolfram Weckwerth,Helmut Viernstein,Siriporn Okonogi,Monika Mueller Food Funct. 2016 7 3798
2. Elementary reactions of the antioxidant action of trans-stilbene derivatives: resveratrol, pinosylvin and 4-hydroxystilbene

Sandra Stojanovi?,Ortwin Brede Phys. Chem. Chem. Phys. 2002 4 757
3. An integral study of cyclodextrins as solubility enhancers of α-methylstilbene, a resveratrol analogue

Adrián Matencio,Samanta Hernández-García,Francisco García-Carmona,José Manuel López-Nicolás Food Funct. 2017 8 270
4. Inhibitory effect of the branches of Hovenia dulcis Thunb. and its constituent pinosylvin on the activities of IgE-mediated mast cells and passive cutaneous anaphylaxis in mice

Sue Ji Lim,Myungsuk Kim,Ahmad Randy,Chu Won Nho Food Funct. 2015 6 1361
5. Phytostilbenes as agrochemicals: biosynthesis, bioactivity, metabolic engineering and biotechnology

Philippe Jeandet,Alessandro Vannozzi,Eduardo Sobarzo-Sánchez,Md. Sahab Uddin,Roque Bru,Ascension Martínez-Márquez,Christophe Clément,Sylvain Cordelier,Azadeh Manayi,Seyed Fazel Nabavi,Mahsa Rasekhian,Gaber El-Saber Batiha,Haroon Khan,Iwona Morkunas,Tarun Belwal,Jingjie Jiang,Mattheos Koffas,Seyed Mohammad Nabavi Nat. Prod. Rep. 2021 38 1282
6. Natural stilbenoids: distribution in the plant kingdom and chemotaxonomic interest in Vitaceae

Céline Rivière,Alison D. Pawlus,Jean-Michel Mérillon Nat. Prod. Rep. 2012 29 1317
7. Computational analyses of mechanism of action (MoA): data, methods and integration

Maria-Anna Trapotsi,Layla Hosseini-Gerami,Andreas Bender RSC Chem. Biol. 2022 3 170
8. Phenylalanine ammonia-lyase, a key component used for phenylpropanoids production by metabolic engineering

Jian-Qiang Kong RSC Adv. 2015 5 62587
9. Ligand-controlled iridium-catalyzed semihydrogenation of alkynes with ethanol: highly stereoselective synthesis of E- and Z-alkenes

Jinfei Yang,Chengniu Wang,Yufeng Sun,Xuyan Man,Jinxia Li,Fei Sun Chem. Commun. 2019 55 1903
10. Novel pterostilbene-loaded pro-phytomicelles: preclinical pharmacokinetics, distribution, and treatment efficacy against acetaminophen-induced liver injury

Lu Liu,Liping Zhou,Cuicui Wang,Zhixin Yuan,Qilong Cao,Mengshuang Li,Xianggen Wu Food Funct. 2022 13 9868

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